Cas no 615568-51-9 (2,3-dihydro-2-oxo-1H-Pyrido[2,3-b][1,4]oxazine-7-carboxaldehyde)
2,3-dihydro-2-oxo-1H-Pyrido[2,3-b][1,4]oxazine-7-carboxaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 2,3-dihydro-2-oxo-1H-Pyrido[2,3-b][1,4]oxazine-7-carboxaldehyde
- 2-oxo-1H-pyrido[2,3-b][1,4]oxazine-7-carbaldehyde
- 2-oxo-2,3-dihydro-1H-pyrido[2,3-b][1,4]oxazine-7-carbaldehyde
- 2-oxo-2,3-dihydro-1H-pyrido(2,3-b)(1,4)oxazine-7-carbaldehyde
- 2-oxo-2,3-dihydro-1H-pyrido[2,3-b][1,4]oxazine-7-carboxaldehyde
- AK126982
- KB-231890
- 2-oxo-1H,2H,3H-pyrido[2,3-b][1,4]oxazine-7-carbaldehyde
- F94877
- SCHEMBL2796664
- 615568-51-9
- Z1255445622
- DTXSID60619197
- DB-330516
- EN300-7355758
- CS-0437657
-
- MDL: MFCD18260631
- Inchi: 1S/C8H6N2O3/c11-3-5-1-6-8(9-2-5)13-4-7(12)10-6/h1-3H,4H2,(H,10,12)
- InChI Key: PQMUQDZBLMQFKU-UHFFFAOYSA-N
- SMILES: O1CC(NC2C=C(C=O)C=NC1=2)=O
Computed Properties
- Exact Mass: 178.03784206g/mol
- Monoisotopic Mass: 178.03784206g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 231
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.4
- Topological Polar Surface Area: 68.3Ų
2,3-dihydro-2-oxo-1H-Pyrido[2,3-b][1,4]oxazine-7-carboxaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM184376-1g |
2-oxo-2,3-dihydro-1H-pyrido[2,3-b][1,4]oxazine-7-carbaldehyde |
615568-51-9 | 95% | 1g |
$*** | 2023-05-30 | |
| eNovation Chemicals LLC | D242703-1g |
2-Oxo-2,3-dihydro-1H-pyrido[2,3-b][1,4]oxazine-7-carbaldehyde |
615568-51-9 | 95% | 1g |
$1195 | 2024-08-03 | |
| Alichem | A029182378-1g |
2-Oxo-2,3-dihydro-1H-pyrido[2,3-b][1,4]oxazine-7-carbaldehyde |
615568-51-9 | 95% | 1g |
$665.68 | 2023-09-01 | |
| Enamine | EN300-7355758-0.05g |
2-oxo-1H,2H,3H-pyrido[2,3-b][1,4]oxazine-7-carbaldehyde |
615568-51-9 | 95% | 0.05g |
$465.0 | 2023-07-08 | |
| Enamine | EN300-7355758-0.1g |
2-oxo-1H,2H,3H-pyrido[2,3-b][1,4]oxazine-7-carbaldehyde |
615568-51-9 | 95% | 0.1g |
$608.0 | 2023-07-08 | |
| Enamine | EN300-7355758-0.25g |
2-oxo-1H,2H,3H-pyrido[2,3-b][1,4]oxazine-7-carbaldehyde |
615568-51-9 | 95% | 0.25g |
$870.0 | 2023-07-08 | |
| Enamine | EN300-7355758-0.5g |
2-oxo-1H,2H,3H-pyrido[2,3-b][1,4]oxazine-7-carbaldehyde |
615568-51-9 | 95% | 0.5g |
$1371.0 | 2023-07-08 | |
| Enamine | EN300-7355758-1.0g |
2-oxo-1H,2H,3H-pyrido[2,3-b][1,4]oxazine-7-carbaldehyde |
615568-51-9 | 95% | 1.0g |
$1758.0 | 2023-07-08 | |
| Enamine | EN300-7355758-2.5g |
2-oxo-1H,2H,3H-pyrido[2,3-b][1,4]oxazine-7-carbaldehyde |
615568-51-9 | 95% | 2.5g |
$3445.0 | 2023-07-08 | |
| Enamine | EN300-7355758-5.0g |
2-oxo-1H,2H,3H-pyrido[2,3-b][1,4]oxazine-7-carbaldehyde |
615568-51-9 | 95% | 5.0g |
$5097.0 | 2023-07-08 |
2,3-dihydro-2-oxo-1H-Pyrido[2,3-b][1,4]oxazine-7-carboxaldehyde Related Literature
-
1. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
Additional information on 2,3-dihydro-2-oxo-1H-Pyrido[2,3-b][1,4]oxazine-7-carboxaldehyde
Introduction to 2,3-dihydro-2-oxo-1H-Pyrido[2,3-b][1,4]oxazine-7-carboxaldehyde (CAS No. 615568-51-9)
2,3-dihydro-2-oxo-1H-Pyrido[2,3-b][1,4]oxazine-7-carboxaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 615568-51-9, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrido[2,3-b][1,4]oxazine class, a scaffold that has been extensively studied for its potential biological activities. The presence of a carbonyl group at the 7-position and the structural framework of the oxazine ring contribute to its unique chemical properties and reactivity, making it a valuable intermediate in the synthesis of more complex molecules.
The significance of 2,3-dihydro-2-oxo-1H-Pyrido[2,3-b][1,4]oxazine-7-carboxaldehyde lies in its versatility as a building block in drug discovery. The pyrido[2,3-b][1,4]oxazine core is known for its ability to interact with various biological targets, including enzymes and receptors involved in metabolic pathways. Recent studies have highlighted the potential of this scaffold in developing treatments for neurological disorders, inflammation, and infectious diseases. The aldehyde functionality at the 7-position further enhances its utility as a precursor for further functionalization, allowing chemists to explore diverse chemical modifications.
In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with therapeutic potential. 2,3-dihydro-2-oxo-1H-Pyrido[2,3-b][1,4]oxazine-7-carboxaldehyde has emerged as a compound of interest due to its structural features that mimic natural products and bioactive molecules. The oxazine ring itself is a key pharmacophore that has been incorporated into several drug candidates undergoing clinical trials. Its stability under various reaction conditions makes it an attractive choice for synthetic chemists working on complex molecular architectures.
The synthesis of 2,3-dihydro-2-oxo-1H-Pyrido[2,3-b][1,4]oxazine-7-carboxaldehyde involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. One common approach involves the condensation of appropriate precursors under controlled conditions to form the pyrido[2,3-b][1,4]oxazine core. Subsequent functionalization at the 7-position introduces the aldehyde group, which can be further modified through oxidation or reduction depending on the desired outcome. These synthetic routes underscore the compound's importance as a versatile intermediate in medicinal chemistry.
From a biological perspective, 615568-51-9 exhibits promising properties that make it suitable for further investigation. The pyrido[2,3-b][1,4]oxazine scaffold is known to exhibit binding affinity with several protein targets relevant to human health. For instance, studies have shown that derivatives of this scaffold can interact with enzymes involved in neurotransmitter synthesis and metabolism. This interaction profile suggests potential applications in treating conditions such as depression and neurodegenerative diseases. Additionally, 615568-51-9 has shown preliminary activity against certain microbial pathogens due to its ability to disrupt essential biological processes.
The chemical reactivity of 615568-51-9 is another area of interest for researchers aiming to develop new drug candidates. The aldehyde group at the 7-position serves as a reactive site for various coupling reactions commonly used in drug synthesis. For example, 615568-51-9 can undergo condensation reactions with amino acids or other nucleophiles to form more complex molecules with enhanced biological activity. This adaptability makes it a valuable tool for medicinal chemists seeking to explore new therapeutic avenues.
Recent advancements in computational chemistry have also contributed to the study of 615568-51-9 by enabling high-throughput virtual screening of potential drug candidates derived from this scaffold. Molecular modeling techniques have been employed to predict binding affinities and interactions between 615568-51-9 and target proteins. These computational studies have guided experimental efforts by identifying promising derivatives for further optimization. Such interdisciplinary approaches highlight the importance of integrating computational methods with traditional synthetic and biological assays.
The pharmacokinetic properties of compounds derived from 615568-51-9 are also being evaluated to ensure their suitability for therapeutic use. Researchers are investigating factors such as solubility, bioavailability, and metabolic stability to optimize drug-like characteristics. By understanding how these properties influence absorption, distribution, metabolism, excretion, and toxicity (ADMET), scientists can design more effective treatments with improved patient outcomes.
In conclusion, 615568-51-9 represents a significant compound in pharmaceutical research due to its structural versatility and potential biological activities. Its role as an intermediate in synthesizing novel drug candidates underscores its importance in advancing therapeutic strategies across multiple disease areas. As research continues, 615568 -51 -9 will likely remain at the forefront of medicinal chemistry innovation, driving new discoveries and improvements in patient care.
615568-51-9 (2,3-dihydro-2-oxo-1H-Pyrido[2,3-b][1,4]oxazine-7-carboxaldehyde) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)